Cas no 36598-04-6 (2,3-Dimethyl-3-butenoic Acid)

2,3-Dimethyl-3-butenoic acid is a branched unsaturated carboxylic acid with the molecular formula C6H10O2. Its structure features a double bond adjacent to a quaternary carbon center, imparting unique reactivity in organic synthesis. This compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both carboxylic acid and olefin functionalities allows for selective modifications, such as esterification or Michael additions. Its sterically hindered structure can influence reaction pathways, offering control in stereoselective transformations. The acid is typically supplied as a high-purity solid or solution, ensuring consistent performance in synthetic applications. Proper handling requires standard precautions for carboxylic acids, including storage in a cool, dry environment.

2,3-Dimethyl-3-butenoic Acid structure

Product Name:2,3-Dimethyl-3-butenoic Acid

CAS No:36598-04-6

MF:C₆H₁₀O₂

MW:114.142402172089

CID:1474161

PubChem ID:11018832

Update Time:2025-08-10

2,3-Dimethyl-3-butenoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-Butenoic acid, 2,3-dimethyl-
- 2,3-dimethylbut-3-enoic acid
- DTXSID80451995
- AKOS006379375
- 2,3-Dimethyl-3-butenoic acid
- starbld0039837
- SCHEMBL965170
- 36598-04-6
- 2,3-Dimethyl-3-butenoic Acid
- Inchi： 1S/C6H10O2/c1-4(2)5(3)6(7)8/h5H,1H2,2-3H3,(H,7,8)
- InChI Key： DWSGWSOLRBKJSR-UHFFFAOYSA-N
- SMILES： OC(C(C)C(=C)C)=O

Computed Properties

Exact Mass: 114.0681
Monoisotopic Mass: 114.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

2,3-Dimethyl-3-butenoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D365980-1000mg	2,3-Dimethyl-3-butenoic Acid	36598-04-6	1g	$2601.00	2023-05-18
TRC	D365980-100mg	2,3-Dimethyl-3-butenoic Acid	36598-04-6	100mg	$310.00	2023-05-18
TRC	D365980-500mg	2,3-Dimethyl-3-butenoic Acid	36598-04-6	500mg	$1447.00	2023-05-18
TRC	D365980-1g	2,3-Dimethyl-3-butenoic Acid	36598-04-6	1g	$ 2155.00	2022-06-05